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Compound of Interest

Compound Name: Triethanolamine borate

Cat. No.: B108872 Get Quote

Essential Safety and Handling of Triethanolamine
Borate
This guide provides immediate safety, operational, and disposal protocols for laboratory

professionals working with Triethanolamine borate. Adherence to these procedures is critical

for ensuring personal safety and minimizing environmental contamination.

Immediate Safety Information
Primary Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory

tract irritation.[1][2][3][4] The toxicological properties of this material have not been fully

investigated.[1][5]

In Case of Exposure:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes and seek

medical attention.[2][5]

Skin: Wash the affected area with soap and plenty of water.[1] Remove contaminated

clothing and seek medical advice if irritation persists.[2][5]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. If not breathing,

give artificial respiration and get medical help immediately.[2][5][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b108872?utm_src=pdf-interest
https://www.benchchem.com/product/b108872?utm_src=pdf-body
https://www.benchchem.com/product/b108872?utm_src=pdf-body
https://www.benchchem.com/product/b108872?utm_src=pdf-body
https://www.chemicalbook.com/msds/triethanolamine-borate.pdf
https://aksci.com/sds/J54114_SDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0902/Triethanolamine-borate-SDS-MedChemExpress.pdf
https://wap.guidechem.com/encyclopedia/triethanolamine-borate-dic119067.html
https://www.chemicalbook.com/msds/triethanolamine-borate.pdf
https://gojirafc.com/wp-content/uploads/2019/12/TB1005-Triethanolamine-borate.pdf
https://aksci.com/sds/J54114_SDS.pdf
https://gojirafc.com/wp-content/uploads/2019/12/TB1005-Triethanolamine-borate.pdf
https://www.chemicalbook.com/msds/triethanolamine-borate.pdf
https://aksci.com/sds/J54114_SDS.pdf
https://gojirafc.com/wp-content/uploads/2019/12/TB1005-Triethanolamine-borate.pdf
https://aksci.com/sds/J54114_SDS.pdf
https://gojirafc.com/wp-content/uploads/2019/12/TB1005-Triethanolamine-borate.pdf
https://www.chemicalbook.com/msds/triethanolamine-borate_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[5][6]

Operational Plan: Handling and Personal Protection
A systematic approach is essential when handling Triethanolamine borate to mitigate risks.

This involves a combination of engineering controls, appropriate personal protective

equipment, and standardized handling procedures.

Engineering Controls
Ventilation: Work in a well-ventilated area. Use a local exhaust ventilation system (e.g., a

chemical fume hood) to keep airborne concentrations low and prevent dust formation.[2][3]

[5]

Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible

in the immediate work area.[3][5]

Personal Protective Equipment (PPE)
The selection of PPE is dependent on the specific workplace conditions, concentration, and

quantity of the substance being handled.[1][7]
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Protection Type Specific Recommendations Standards

Eye/Face Protection

Chemical safety goggles with

side-shields are mandatory. A

face shield may be necessary

for splash-prone procedures.

[2]

OSHA 29 CFR 1910.133 or EU

EN166[1][2][5]

Skin Protection

Chemically resistant,

impervious gloves must be

worn. Inspect gloves for

integrity before each use.[1][5]

Wear protective clothing to

prevent skin contact;

impervious clothing is

recommended.[1][3][8]

EU Directive 89/686/EEC and

standard EN 374 for gloves.[6]

[8]

Respiratory Protection

For nuisance dust exposure, a

P95 (US) or P1 (EU) particle

respirator is recommended.[1]

If exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator with appropriate

cartridges (e.g., OV/AG/P99 or

ABEK-P2).[1][5]

OSHA 29 CFR 1910.134 or EU

EN 149[5]

Procedural Guidance for Handling
Preparation: Before handling, read the Safety Data Sheet (SDS) thoroughly. Ensure all

necessary PPE is available and in good condition.

Handling the Compound:

Avoid all direct contact with the skin, eyes, and clothing.[2][5]

Minimize dust generation and accumulation during weighing and transfer.[5]
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Avoid breathing any dust or vapors.[3][5]

Post-Handling:

Wash hands thoroughly with soap and water after handling is complete and before leaving

the laboratory.[2][5]

Decontaminate work surfaces after use.

Remove and properly dispose of contaminated gloves and other disposable PPE.[1]

Emergency, Storage, and Disposal Plans
Accidental Release Measures

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing full PPE, prevent further leakage or spillage.[6] Do not allow the

product to enter drains or waterways.[1][2]

Clean-up: Carefully sweep or vacuum the spilled material.[5] Avoid generating dust.[5] Place

the collected material into a suitable, labeled, and closed container for disposal.[1]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][5][7]

The material is moisture-sensitive; storage under an inert gas like nitrogen is recommended.

[1][5] Keep away from incompatible materials, such as strong oxidizing agents.[5]

Disposal: Waste disposal must be conducted in accordance with all federal, state, and local

regulations.[2][3] Chemical waste generators are responsible for determining if a discarded

chemical is classified as hazardous waste.[2][5] Dispose of contaminated packaging in the

same manner as the unused product.[1][2]

Chemical and Physical Properties
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Property Value Reference

CAS Number 283-56-7 [1][2][3]

Appearance White to off-white solid [1][4]

Molecular Formula C₆H₁₂BNO₃ [1][6]

Molecular Weight 156.98 g/mol [1][6]

Melting Point 235-237 °C [1][3]

Boiling Point 149.6 ± 39.0 °C (Predicted) [1]

Occupational Exposure Limits
No specific limits have been

established for this compound.
[1][2][3]
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Workflow for Handling Triethanolamine Borate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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